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About Aderbasib

Aderbasib (also known as INCB7839) is an orally bioactive, potent sheddase inhibitor that targets the

ADAM family of metalloproteases, specifically ADAM10 and ADAM17 [1] [2]. By inhibiting these

proteins, it blocks the "shedding" of cell surface proteins, including ligands that activate the Epidermal

Growth Factor Receptor (EGFR) pathways, thereby suppressing tumor cell proliferation [2]. Its development

by Incyte as a potential treatment for metastatic breast cancer was halted in 2011 after Phase II trials yielded

contradictory results [1].

Basic Physicochemical Properties

Property Value

CAS Number 791828-58-5 [1] [2]

Molecular Formula C₂₁H₂₈N₄O₅ [1] [2]

Molecular Weight 416.47 - 416.478 g·mol⁻¹ [1] [2]

Appearance White to light yellow solid powder [2]

Solubility (DMSO) ~100 mg/mL (~240.11 mM) [2]
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Troubleshooting Guide: Common Experimental Issues

Here are solutions to specific issues you might encounter when working with Aderbasib.

Issue Possible Cause Suggested Solution

Low Analytical
Recovery

Chemical degradation or
adsorption to surfaces.

Use fresh DMSO stock; use low-binding
plasticware (e.g., polypropylene); acidify solvents

[2].

Poor Bioavailability
in In Vivo Studies

Suboptimal formulation

leading to poor
absorption.

Use validated animal formulations (e.g., sequential

addition of co-solvents like PEG300 and Tween-
80) [2].

High Variability in
Cell-Based Assays

Inconsistent cell health or
seeding density;

precipitation in media.

Ensure DMSO concentration in media is ≤0.1%;
characterize the compound's stability in assay

buffer; use uniform cell passage number [2].

Irreproducible IC₅₀
Values

Inconsistent inhibitor pre-

incubation time; enzyme
instability.

Standardize pre-incubation time (Aderbasib binds

the metalloproteinase domain's active site) [2];
aliquot and preserve enzyme sources consistently.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Aderbasib? A1: Aderbasib is a potent inhibitor of

ADAM10 and ADAM17. It suppresses tumor cell proliferation [1] [2].

Q2: How should I prepare a stable stock solution of Aderbasib? A2: Prepare stock solutions in DMSO at

concentrations such as 5 mM, 10 mM, or 20 mM. Aliquot the solution to avoid repeated freeze-thaw cycles

and store it at -20°C or -80°C [2].

Q3: What is a key consideration for validating an analytical method for Aderbasib? A3: Key

parameters include accuracy, precision, specificity, linearity, and range. A comprehensive validation plan

must be documented to ensure the method is fit for its purpose [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://www.invivochem.com/aderbasib.html
https://www.invivochem.com/aderbasib.html
https://www.invivochem.com/aderbasib.html
https://www.invivochem.com/aderbasib.html
https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aderbasib
https://www.invivochem.com/aderbasib.html
https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://www.invivochem.com/aderbasib.html
https://www.smolecule.com/products/s547911?utm_src=pdf-body
https://www.numberanalytics.com/blog/ultimate-guide-validation-protocol-analytical-chemistry
https://www.smolecule.com/products/s547911?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Workflow for Assay Optimization

The following diagram outlines a logical workflow for optimizing an experiment with Aderbasib, which can

help in systematically addressing reproducibility issues.
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Diagram: A logical workflow for troubleshooting and optimizing experiments involving Aderbasib.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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